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Compound of Interest

Compound Name:
2-(2-methyl-1H-indol-3-

yl)ethanamine hydrochloride

CAS No.: 2826-95-1

Cat. No.: B1450958

Get Quote

Abstract
This guide details the protocol for preparing high-purity stock solutions of 2-Methyltryptamine

Hydrochloride (2-Me-T[1][2]·HCl). Unlike its isomer

-methyltryptamine (AMT), 2-Me-T possesses a methyl group at the indole-2 position, imparting
distinct metabolic stability and receptor affinity profiles.[1][2] This protocol prioritizes oxidation
prevention and concentration accuracy, utilizing a self-validating solubility assessment to
ensure experimental reproducibility in serotonin receptor binding assays and metabolic studies.
[1]

Introduction & Chemical Context
The preparation of tryptamine derivatives requires strict adherence to handling protocols due to

the indole moiety's susceptibility to oxidative degradation.[2] While the hydrochloride salt form

of 2-Methyltryptamine significantly improves aqueous solubility compared to the free base, it
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remains prone to discoloration (quinoidal oxidation products) upon exposure to light and

oxygen.

Critical Isomer Distinction: Researchers must verify they are working with 2-Methyltryptamine

(Indole-2-methyl) and not

-Methyltryptamine (Ethylamine-chain-methyl), as their pharmacological properties differ
drastically.[1][2]

Physicochemical Properties
Property Specification Notes

Compound Name
2-Methyltryptamine

Hydrochloride

CAS No. 77371-15-2 (Generic HCl) Verify specific batch CAS

Formula

Molecular Weight 210.70 g/mol
Free Base: 174.24 + HCl:

36.46

Appearance
White to off-white crystalline

solid
Pink/Brown indicates oxidation

Storage (Solid) -20°C, Desiccated, Dark Hygroscopic

Solvent Selection Decision Matrix
Proper solvent selection is the first step in experimental design.[1][2] Use the following logic

flow to determine the optimal vehicle for your application.
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Start: Define Application

Cell Culture / In Vivo?

High Conc. Stock (>10mM)?

Yes

Secondary Choice: Water/PBS
(Immediate Use Only)

No (Direct Dissolution)

Primary Choice: DMSO
(Store at -20°C)

Yes (Preferred)

Alternative: Ethanol
(If DMSO incompatible)

No (DMSO Toxic)

Dilute into Media
(Keep DMSO <0.1%)

Click to download full resolution via product page

Figure 1: Solvent Selection Logic. DMSO is the gold standard for stock stability, while aqueous

preparations are reserved for immediate use to prevent hydrolysis and oxidation.

Protocol: Preparation of 50 mM Stock Solution
Target Concentration: 50 mM Volume: 10 mL Solvent: Dimethyl Sulfoxide (DMSO), Anhydrous,

Sterile-filtered.[1]

Materials Required[1][4][5][7][9][10][11][12][13]
2-Methyltryptamine HCl (Solid)[1][2]

DMSO (ACS Spectrophotometric Grade or equivalent, >99.9%)

Amber glass vials (Borosilicate) with PTFE-lined caps[1][2]
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Argon or Nitrogen gas source (for purging)[1][2]

Analytical Balance (Precision 0.1 mg)

Step-by-Step Methodology
Step 1: Gravimetric Calculation
Calculate the mass required using the formula:

[1]

Target Mass:105.4 mg

Step 2: Weighing & Environment Control
Equilibrate the vial of solid 2-Me-T·HCl to room temperature before opening to prevent

condensation (hygroscopic uptake).

Weigh 105.4 mg (± 0.5 mg) into a sterile amber glass vial.

Note: Do not use plastic microfuge tubes for long-term storage of high-concentration

stocks in DMSO, as leachates can occur.[1][2]

Step 3: Dissolution (The "Wetting" Technique)
Add 5.0 mL of DMSO initially.[1][2]

Vortex gently for 30 seconds.

Add the remaining DMSO to reach a final volume of 10.0 mL.

Correction: For absolute precision, add DMSO by mass (Density of DMSO

1.10 g/mL), or use a volumetric flask. For general stock prep, adding to volume is
sufficient.[1][2]

Sonication: If crystals persist, sonicate in a water bath at ambient temperature for 2-5

minutes. Avoid heating above 30°C to prevent degradation.
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Step 4: Filtration & Aliquoting
Filter the solution through a 0.22 µm PTFE or Nylon syringe filter into a sterile receiver

vessel. Do not use Cellulose Acetate (CA) with DMSO.[1][2]

Aliquot into small volumes (e.g., 100 µL or 500 µL) to avoid freeze-thaw cycles.

Step 5: Inert Gas Purging (Critical for Stability)[1]
Gently flow Argon or Nitrogen gas over the headspace of each vial for 5-10 seconds before

capping.[1][2] This displaces oxygen and significantly extends shelf life.[1][2]

Seal tightly with PTFE-lined caps.[1][2]

Quality Control & Self-Validation
A stock solution is only trustworthy if validated.[1][2] Perform this check immediately after

preparation.

UV-Vis Spectrophotometry Check
Indoles have a characteristic absorption.[1][2]

Dilute the stock 1:1000 in PBS (Final: 50 µM).

Measure Absorbance at 280 nm and 290 nm.[1][2]

Validation Criteria: The solution should be clear. A significant shoulder or peak appearing

>320 nm suggests oxidation (formation of colored impurities).[1][2]

Solubility Limit Test (Visual)
If preparing aqueous buffers directly:

Add solvent in increments of 100 µL to 1 mg of compound.[1][2]

Vortex.[1][2]

If precipitate remains visible after 5 minutes, the solubility limit is exceeded.[1][2]
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Reference: Tryptamine HCl aqueous solubility is often limited to ~10 mg/mL without

heating.[1][2]

Experimental Workflow Diagram

Preparation Phase Preservation Phase

Weigh 105.4 mg
(Amber Vial)

Add DMSO
(Vortex/Sonicate)

Filter (0.22 µm)
PTFE Membrane

Aliquot
(Avoid Freeze-Thaw)

Argon/N2 Purge
(Remove Oxygen)

Store -20°C
(Shelf Life: 6-12 mo)

Click to download full resolution via product page

Figure 2: Step-by-step workflow for preparing stable tryptamine stock solutions.

Storage and Stability Guidelines
Storage Condition Expected Stability Recommendation

-80°C (DMSO) > 1 Year
Best for long-term reference

standards.[1][2]

-20°C (DMSO) 6 Months
Standard working stock

storage.

4°C (Aqueous) < 24 Hours

Not Recommended. Hydrolysis

and oxidation occur rapidly.[1]

[2]

Room Temp < 4 Hours
Use immediately.[1][2] Protect

from light.[1][2][3]

Signs of Degradation:

Color change from clear/colorless to pink, yellow, or brown.

Precipitation upon thawing (ensure re-solubilization via vortexing; if precipitate persists,

discard).[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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